Cas no 66385-02-2 (3-Methoxy-2-methyl-2-nitropropan-1-ol)

• Product Name: 3-Methoxy-2-methyl-2-nitropropan-1-ol
• CAS No: 66385-02-2
• MF: C₅H₁₁NO₄
• MW: 149.145141839981
• CID: 2795710
• PubChem ID: 71369511
• Update Time: 2025-04-21

3-Methoxy-2-methyl-2-nitropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID20792531
• 66385-02-2
• 3-Methoxy-2-methyl-2-nitropropan-1-ol

• Inchi： 1S/C5H11NO4/c1-5(3-7,4-10-2)6(8)9/h7H,3-4H2,1-2H3
• InChI Key： AOCXKOLJFNFWAQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 149.06880783Da
• Monoisotopic Mass: 149.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.3Ų